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Compound of Interest

Compound Name:
2,5-Dimethyl-4-nitropyridine 1-

oxide

CAS No.: 21816-42-2

Cat. No.: B189570

Get Quote

CAS Number: 21816-42-2

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the currently available technical information for 2,5-
Dimethyl-4-nitropyridine 1-oxide. It should be noted that detailed experimental protocols,

extensive quantitative data, and established signaling pathways for this specific isomer are not

widely available in the public domain. Much of the available literature focuses on related

isomers such as 2,3-dimethyl-4-nitropyridine N-oxide and 3,5-dimethyl-4-nitropyridine 1-oxide.

Core Compound Information
2,5-Dimethyl-4-nitropyridine 1-oxide is a heterocyclic organic compound.[1] Its structure

consists of a pyridine N-oxide ring substituted with two methyl groups at positions 2 and 5, and

a nitro group at position 4.
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Property Value Source

CAS Number 21816-42-2 [1][2][3]

Molecular Formula C₇H₈N₂O₃ [1][3]

Molecular Weight 168.15 g/mol [1][3]

SMILES
O=--INVALID-LINK--

C(C)=C1">N+[O-]
[3]

MDL Number MFCD00234328 [3]

Experimental Data
Detailed, peer-reviewed experimental data for 2,5-Dimethyl-4-nitropyridine 1-oxide is scarce.

The following sections outline the type of information that would be pertinent for a

comprehensive technical guide, though specific data for this compound is not readily available.

Synthesis

While specific synthesis protocols for 2,5-Dimethyl-4-nitropyridine 1-oxide are not detailed in

the available literature, the synthesis of related nitropyridine N-oxides generally follows two

main historical routes:

Electrophilic Nitration of Pyridine N-Oxides: This is the most common method, where a pre-

existing pyridine N-oxide is nitrated. The N-oxide group activates the pyridine ring, making it

more susceptible to electrophilic attack, typically at the 4-position.[4]

N-Oxidation of Nitropyridines: An alternative method involves the direct oxidation of a

nitropyridine at the nitrogen atom of the pyridine ring.[4]

A general workflow for the synthesis of a nitropyridine N-oxide via electrophilic nitration is

presented below. Please note, this is a generalized representation and not a specific protocol

for 2,5-Dimethyl-4-nitropyridine 1-oxide.
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Nitrating Acid Preparation

Nitration Reaction
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Sulfuric Acid (H₂SO₄)
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Column Chromatography

Crude product
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Generalized workflow for the synthesis of a nitropyridine N-oxide.
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Signaling Pathways and Biological Activity
There is no specific information available in the searched literature regarding the involvement

of 2,5-Dimethyl-4-nitropyridine 1-oxide in any signaling pathways or its specific biological

activities. Research on related compounds, such as other nitropyridine derivatives, has

explored their potential in various areas of drug discovery, but this cannot be directly

extrapolated to the 2,5-dimethyl isomer.

Conclusion
The information available for 2,5-Dimethyl-4-nitropyridine 1-oxide (CAS 21816-42-2) is

currently limited to its basic chemical identifiers. A comprehensive technical guide requires

substantial experimental data, which is not present in the public domain for this specific

compound. Researchers interested in this molecule may need to perform de novo

characterization and experimental studies. Further investigation into proprietary chemical

databases or direct contact with chemical suppliers may yield additional, non-public

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 21816-42-2|2,5-Dimethyl-4-nitropyridine 1-oxide|BLD Pharm [bldpharm.com]

3. appchemical.com [appchemical.com]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Technical Guide: 2,5-Dimethyl-4-nitropyridine 1-oxide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189570/docs#technical-guide-2-5-dimethyl-4-
nitropyridine-1-oxide]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b189570/docs?utm_src=pdf-body#technical-guide-2-5-dimethyl-4-nitropyridine-1-oxide
https://www.benchchem.com/product/b189570/docs?utm_src=pdf-body#technical-guide-2-5-dimethyl-4-nitropyridine-1-oxide
https://www.benchchem.com/product/b189570?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/products/pd2109211035-2-5-dimethyl-4-nitro-1-oxidopyridin-1-ium.html
https://www.bldpharm.com/products/21816-42-2.html
https://www.appchemical.com/products/21816-42-2?cate_name=Life%20Science&cate2_name=Chemistry&cate_id=5&cate2_id=1&pro_name=Pyridine,2,5-dimethyl-4-nitro-,%201-oxide&keyword=
https://www.benchchem.com/pdf/A_Guide_to_Historical_Synthesis_Methods_of_Nitropyridine_N_Oxides.pdf
https://www.benchchem.com/product/b189570/docs#technical-guide-2-5-dimethyl-4-nitropyridine-1-oxide
https://www.benchchem.com/product/b189570/docs#technical-guide-2-5-dimethyl-4-nitropyridine-1-oxide
https://www.benchchem.com/product/b189570/docs#technical-guide-2-5-dimethyl-4-nitropyridine-1-oxide
https://www.benchchem.com/product/b189570/docs#technical-guide-2-5-dimethyl-4-nitropyridine-1-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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